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Abstract
This technical guide provides a comprehensive examination of the vapor pressure

characteristics of DOWSIL™ 704 (formerly Dow Corning 704), a single-component silicone

fluid pivotal for generating high vacuum. The narrative delves into the fundamental principles of

diffusion pump operation, establishing the critical role of the working fluid's vapor pressure. We

present a detailed analysis of the physicochemical properties of DOWSIL™ 704, with a focused

compilation of its vapor pressure data across a range of temperatures. A rigorous, field-proven

experimental protocol for the determination of low vapor pressures is detailed, providing

researchers with a self-validating methodology. The guide aims to equip scientists and drug

development professionals with the expertise to optimize high-vacuum processes by

understanding and controlling the parameters governed by fluid vapor pressure.
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The Foundational Role of Vapor Pressure in High-
Vacuum Generation
Diffusion pumps are momentum transfer pumps, a cornerstone technology for achieving high

vacuum in the pressure regime of 1x10⁻³ to 1x10⁻¹⁰ Torr.[1][2] Unlike mechanical pumps that

rely on positive displacement, diffusion pumps utilize a high-velocity jet of vapor to direct gas

molecules from the vacuum chamber towards the exhaust.[1][3] The entire operation is a finely

balanced thermodynamic cycle, and the vapor pressure of the working fluid is the most critical

parameter governing its performance.

The process, illustrated in the diagram below, begins with the fluid being heated in a boiler at

the base of the pump.[2][3] The resulting vapor rises through a central chimney and is ejected

downwards at supersonic speeds through a series of nozzles.[2][4] Gas molecules from the

process chamber diffuse into this vapor jet and are imparted with a downward momentum. This

action effectively "drags" the gas molecules to a lower region of the pump, where they are

compressed and removed by a mechanical backing pump. The pump fluid vapor then

condenses on the cooled outer walls of the pump, returning to the boiler as a liquid to repeat

the cycle.[3][5]

An ideal diffusion pump fluid must possess two conflicting vapor pressure characteristics:

High Vapor Pressure at Boiler Temperature: The fluid must boil vigorously at a practical

temperature (typically 180-270°C) to create the dense, high-velocity vapor jet required for

efficient pumping.[2]

Low Vapor Pressure at Ambient and Baffle Temperatures: This is paramount. The ultimate

vacuum a pump can achieve is fundamentally limited by the partial pressure of the pump

fluid itself. If the fluid has a high vapor pressure at the temperature of the upper pump stages

and the vacuum chamber, its molecules will readily evaporate back into the system. This

phenomenon, known as backstreaming, is a primary source of contamination and sets the

lower limit on the achievable pressure.[4][6]

DOWSIL™ 704 is engineered to masterfully balance these requirements.
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Figure 1: The operational cycle of an oil diffusion pump, highlighting the phase changes of the

working fluid.

Physicochemical Profile of DOWSIL™ 704
DOWSIL™ 704 is a single-component fluid, chemically identified as

Tetramethyltetraphenyltrisiloxane.[7][8][9] This specific molecular structure imparts exceptional

thermal stability, resistance to oxidation, and, most importantly, a very low vapor pressure at

room temperature.[6][10] Its single-component nature ensures that it does not fractionate

during operation, providing consistent performance over long periods.[11]
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Key Physical and Thermal Properties
The operational efficacy of DOWSIL™ 704 is defined by a collection of its physical properties.

These values are crucial for system design, performance modeling, and ensuring compatibility

with experimental conditions.
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Property Value Units
Comments /
Significance

Chemical Name
Tetramethyltetrapheny

ltrisiloxane
-

High phenyl content

contributes to thermal

and radiation

resistance.[6][11]

Molecular Weight 484.81 g/mol

Influences

vaporization

characteristics and

kinetic calculations.[7]

[8]

Vapor Pressure @

25°C
1x10⁻⁸ - 2x10⁻⁸ Torr (mm Hg)

Defines the ultimate

vacuum achievable

without cryogenic

trapping.[9][12][13]

Boiling Point @ 0.5

Torr
215 °C

Indicates the

temperature required

for vaporization under

vacuum.[7][9]

Ultimate Vacuum

(Untrapped)
10⁻⁶ to 10⁻⁸ Torr

The typical operating

range achievable in a

standard setup.[11]

[14]

Ultimate Vacuum

(Trapped)
10⁻¹⁰ to 10⁻¹¹ Torr

Achievable with

baffles or liquid

nitrogen traps to

condense

backstreaming fluid.

[11][14]

Specific Gravity @

25°C
1.07 g/cc

Necessary for

calculating the correct

fluid volume for the

pump boiler.[8][13]
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Kinematic Viscosity @

25°C
38 - 39 cSt

Affects fluid flow and

return to the boiler.[8]

[12][15]

Flash Point (Open

Cup)
221 °C

A critical safety

parameter related to

the fluid's flammability.

[8][13]

Heat of Vaporization

@ 200°C
25.5 kcal/g mole

The energy required

to transition the fluid

from liquid to vapor in

the boiler.[13]

Vapor Pressure as a Function of Temperature
The vapor pressure of any substance is not a static value; it increases exponentially with

temperature. This relationship is the primary reason that backstreaming becomes a significant

issue and why cooled baffles or liquid nitrogen traps are employed in ultra-high vacuum (UHV)

applications. While a complete vapor pressure curve from empirical measurement is

proprietary, the relationship can be conceptualized as follows:
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Vapor Pressure vs. Temperature for DC 704
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Figure 2: Conceptual relationship between temperature and the vapor pressure of DOWSIL™

704.

Protocol: Measuring Low Vapor Pressure via
Knudsen Effusion
To ensure the quality and performance of a diffusion pump fluid, its vapor pressure must be

accurately measured. For substances with very low vapor pressures like DOWSIL™ 704, the
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Knudsen effusion method is a reliable and authoritative technique.[16] This method relates the

rate of mass loss of a substance effusing through a small orifice into a vacuum to its equilibrium

vapor pressure.

Principle of Operation
The method is based on the Hertz-Knudsen equation, which for a substance of molecular

weight M at temperature T, gives the vapor pressure P as a function of the rate of mass loss (

dm/dt ) through an orifice of area A:

P = ( ( dm/dt ) / A ) * sqrt( (2πRT) / M )

Where R is the universal gas constant. The protocol is designed to precisely measure each of

these variables.

Experimental Workflow
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A. Preparation & Setup

B. Isothermal Measurement

C. Data Analysis

1. Prepare Knudsen Cell

2. Load Sample (DC 704)

3. Install in Vacuum Microbalance

4. Evacuate Chamber to High Vacuum (<10⁻⁵ Torr)

5. Set & Stabilize Temperature (T₁)

6. Record Mass vs. Time for ≥ 1 hour

7. Repeat for T₂, T₃, T₄...

8. Calculate Mass Loss Rate (dm/dt) for each T

9. Apply Hertz-Knudsen Equation

10. Calculate Vapor Pressure (P) at each T
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Figure 3: Experimental workflow for determining vapor pressure using the Knudsen effusion

method.

Detailed Step-by-Step Methodology
Preparation of the Knudsen Cell:

Precisely measure the diameter of the effusion orifice in the cell lid using a calibrated

microscope or optical comparator. Calculate the area A. The orifice should be ideally thin-

edged and circular.

Thoroughly clean and degas the cell by baking it under vacuum to remove any volatile

contaminants.

Measure the tare mass of the empty, clean cell.

Sample Loading:

Introduce a small amount (e.g., 50-100 mg) of DOWSIL™ 704 fluid into the Knudsen cell.

Record the total mass of the cell and sample.

System Setup and Evacuation:

Suspend the Knudsen cell from the hook of a high-precision vacuum microbalance located

inside a high-vacuum chamber.

Ensure the temperature control system (e.g., a surrounding furnace or jacket) and its

sensor (thermocouple) are positioned correctly for accurate sample temperature

measurement.

Evacuate the chamber using a turbomolecular or ion pump system to a pressure at least

two orders of magnitude lower than the expected vapor pressure of the sample. This

ensures that effusion is not impeded by background gas.

Isothermal Measurement:
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Set the temperature controller to the first desired temperature (e.g., 50°C). Allow the

system to fully stabilize, which may take 1-2 hours.

Once the temperature and mass readings are stable, begin data acquisition. Record the

sample mass as a function of time. The plot of mass vs. time should yield a straight line.

Continue recording until a statistically significant mass loss is observed.

Data Collection Across Temperatures:

Increment the temperature to the next setpoint (e.g., 60°C, 70°C).

Repeat the stabilization and data acquisition steps for each temperature.

Data Analysis:

For each isothermal step, perform a linear regression on the mass vs. time data. The

slope of this line is the mass loss rate, dm/dt .

Using the known values for M (484.81 g/mol ), R, the measured A, and the experimental T

(in Kelvin), calculate the vapor pressure P for each temperature using the Hertz-Knudsen

equation.

System Validation:

The protocol's integrity can be validated by running a standard reference material with a

known low vapor pressure (e.g., Benzoic Acid) and comparing the experimental results to

the established literature values.

Conclusion: The Practical Implications for
Researchers
Understanding the vapor pressure of DOWSIL™ 704 is not merely an academic exercise; it is

fundamental to achieving clean, stable, and deep vacuum environments. For researchers in

materials science, surface analysis, or drug development (e.g., in mass spectrometry or

vacuum drying), the low vapor pressure of this fluid directly translates to a lower background

noise, reduced risk of sample contamination, and more reliable experimental outcomes. By
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utilizing the data and protocols presented in this guide, professionals can better design their

vacuum systems, predict performance limits, and troubleshoot issues related to vacuum quality,

thereby upholding the integrity of their scientific work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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